N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide

• IUPAC Name: N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C21H17N3O6S2/c1-24(11-14-3-2-8-28-14)32(26,27)15-6-4-13(5-7-15)20(25)23-21-22-16-9-17-18(30-12-29-17)10-19(16)31-21/h2-10H,11-12H2,1H3,(H,22,23,25)
• InChI Key: ZQAWZNOAABTMHS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=CC5=C(C=C4S3)OCO5
• Molecular Formula: C21H17N3O6S2
• Molecular Weight: 471.5 g/mol

Description

N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C21H17N3O6S2 and its molecular weight is 471.5. The purity is usually 95%.
BenchChem offers high-quality N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectroscopic Studies

The synthesis of novel heterocyclic compounds, including those related to N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide, has been explored for their potential biological activities. These compounds have been synthesized through reactions involving various substrates to produce derivatives with potential antibacterial and antifungal properties. For instance, Patel et al. (2015) synthesized N-(benzo[d]thiazol-2-yl)-2-(3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzamide derivatives and studied their antimicrobial activities (Patel, Patel, & Shah, 2015).

Biological Activity and Potential Applications

The biological activities of thiazole derivatives, including their antimicrobial properties, have been a significant area of research. For example, the study by Dawood, Farag, and Abdel‐Aziz (2005) involved the synthesis of derivatives that react with various substrates to produce compounds with potential for antimicrobial evaluation (Dawood, Farag, & Abdel‐Aziz, 2005). These studies highlight the diverse applications of N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide and related compounds in the field of medicinal chemistry and drug design.

Anticancer and Antiproliferative Effects

Research into the anticancer and antiproliferative effects of benzothiazole and furan derivatives has shown promising results. For example, Zhang et al. (2017) designed and synthesized a series of benzo[d]thiazole-2-carboxamide derivatives, evaluating their cytotoxicity against various cancer cell lines, indicating their potential as epidermal growth factor receptor inhibitors with low toxicity against normal cells (Zhang et al., 2017).

Antimicrobial Evaluation

Further studies have shown the synthesis of compounds related to N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide with potential antimicrobial activities. For instance, Patel and Patel (2015) explored the synthesis and antimicrobial evaluation of derivatives, providing insights into their potential applications in addressing microbial resistance (Patel & Patel, 2015).